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3-(4-Chlorobenzyl)piperidine

hydrochloride

Cat. No.: B1356001 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
3-(4-Chlorobenzyl)piperidine hydrochloride is a synthetic organic compound featuring a

piperidine ring substituted at the 3-position with a 4-chlorobenzyl group.[1] With a molecular

formula of C₁₂H₁₆ClN·HCl and a molecular weight of 246.18 g/mol , this compound serves as a

valuable intermediate and building block in medicinal chemistry and pharmaceutical research.

[1][2] Its structural motif is of interest for developing therapeutic agents, particularly those

targeting neurological pathways.[3] This document provides a comprehensive overview of a

feasible synthesis route and detailed characterization methods for 3-(4-
Chlorobenzyl)piperidine hydrochloride.

Proposed Synthesis Pathway
The most direct and widely recognized method for synthesizing piperidine scaffolds is the

catalytic hydrogenation of the corresponding pyridine precursor.[4][5][6] This approach is

favored for its efficiency and straightforward execution. The proposed synthesis for 3-(4-
Chlorobenzyl)piperidine hydrochloride involves two main steps:

Catalytic Hydrogenation: Reduction of the aromatic pyridine ring of 3-(4-

Chlorobenzyl)pyridine to yield the saturated piperidine ring.
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Salt Formation: Reaction of the resulting free base, 3-(4-Chlorobenzyl)piperidine, with

hydrochloric acid to form the stable and more soluble hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 3-(4-Chlorobenzyl)piperidine hydrochloride | 1171692-94-6 [smolecule.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1356001?utm_src=pdf-body-img
https://www.benchchem.com/product/b1356001?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s788951
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 3-(4-Chlorobenzyl)-piperidine hydrochloride | Sigma-Aldrich [sigmaaldrich.com]

3. yul360 | Virtual tour generated by Panotour [www1.journaldemontreal.com]

4. HMPA-Catalyzed Transfer Hydrogenation of 3-Carbonyl Pyridines and Other N-
Heteroarenes with Trichlorosilane - PMC [pmc.ncbi.nlm.nih.gov]

5. apps.dtic.mil [apps.dtic.mil]

6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of 3-
(4-Chlorobenzyl)piperidine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356001#3-4-chlorobenzyl-piperidine-hydrochloride-
synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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